N-benzyl-1-[(4-bromophenyl)sulfonyl]-N-methyl-4-piperidinecarboxamide

• IUPAC Name: N-benzyl-1-(4-bromophenyl)sulfonyl-N-methylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H23BrN2O3S/c1-22(15-16-5-3-2-4-6-16)20(24)17-11-13-23(14-12-17)27(25,26)19-9-7-18(21)8-10-19/h2-10,17H,11-15H2,1H3
• InChI Key: CEQGHTMKBAQEJB-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C20H23BrN2O3S
• Molecular Weight: 451.4 g/mol

Description

N-benzyl-1-[(4-bromophenyl)sulfonyl]-N-methyl-4-piperidinecarboxamide, commonly known as BPS, is a chemical compound that has been extensively studied in recent years. It is a potent inhibitor of a class of enzymes known as serine proteases, which are involved in a wide range of physiological processes. BPS has been found to have a number of potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.

Mechanism of Action

BPS works by binding to the active site of serine proteases, thereby preventing them from carrying out their normal functions. This inhibition can be reversible or irreversible, depending on the specific compound and the conditions of the experiment. BPS has been found to be a potent inhibitor of a number of serine proteases, including thrombin, trypsin, and chymotrypsin.
Biochemical and Physiological Effects
BPS has been found to have a number of biochemical and physiological effects, depending on the specific enzyme that it is inhibiting. For example, inhibition of thrombin can lead to reduced blood clotting, while inhibition of trypsin can lead to reduced inflammation. BPS has also been found to have anticancer effects, possibly by inhibiting the activity of proteases involved in tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

BPS has a number of advantages for use in laboratory experiments. It is a potent and specific inhibitor of serine proteases, making it a valuable tool for studying the role of these enzymes in various physiological processes. However, BPS also has some limitations, such as its potential for off-target effects and its relatively short half-life in vivo.

Future Directions

There are a number of potential future directions for research on BPS and related compounds. One area of interest is the development of more potent and specific inhibitors of serine proteases, which could have therapeutic applications in a variety of diseases. Another area of interest is the use of BPS and related compounds as tools for investigating the role of specific serine proteases in various physiological processes. Finally, there is also interest in exploring the potential of BPS as a therapeutic agent in cancer and other diseases.

Scientific Research Applications

BPS has been used in a number of scientific research studies to investigate the role of serine proteases in various physiological processes. For example, it has been used to study the role of these enzymes in blood clotting, inflammation, and cancer. BPS has also been used to investigate the mechanism of action of other drugs that target serine proteases.